![molecular formula C18H21N3O4 B1442799 tert-Butyl 4-(5-nitro-1H-indol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate CAS No. 151273-41-5](/img/structure/B1442799.png)
tert-Butyl 4-(5-nitro-1H-indol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate
Overview
Description
“tert-Butyl 4-(5-nitro-1H-indol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate” is a chemical compound with the empirical formula C18H21N3O4 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular weight of this compound is 343.38 . Its structure includes a nitroindole group and a dihydropyridine group, both of which are connected to a carboxylate group .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . Its SMILES string isCC(OC(N1CCC(C2=CNC(C2=C3)=CC=C3N+=O)=CC1)=O)(C)C
and its InChI string is 1S/C18H21N3O4/c1-18(2,3)25-17(22)20-8-6-12(7-9-20)15-11-19-16-5-4-13(21(23)24)10-14(15)16/h4-6,10-11,19H,7-9H2,1-3H3
.
Scientific Research Applications
Anticancer Drug Development
- An important application of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, a related compound to tert-Butyl 4-(5-nitro-1H-indol-3-yl)-5,6-dihydropyridine-1(2H)-carboxylate, is in the development of small molecule anticancer drugs. This compound serves as an intermediate in the synthesis of these drugs, particularly targeting the PI3K/AKT/mTOR pathway crucial in cancer cell growth and survival. The synthesis method of this compound has been optimized for higher yields, contributing to the development of effective anticancer treatments (Zhang, Ye, Xu, & Xu, 2018).
Synthesis and Characterization of Schiff Base Compounds
- In another study, 6-tert-butyl 3-ethyl 2-amino-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, synthesized from tert-butyl 4-oxopiperidine-1-carboxylate, was used to create Schiff base compounds. These compounds were characterized for their potential applications in various scientific fields, showing the versatility of tert-butyl derivatives in chemical synthesis (Çolak, Karayel, Buldurun, & Turan, 2021).
Cytotoxicity and Radioprotective Effects
- Nitroxyl compounds, including tert-butyl derivatives, have been investigated for their potential as radioprotective drugs. A study on novel chiral nitronyl nitroxyl radicals, derivatives of tert-butyl, evaluated their cytotoxic and radioprotective effects, highlighting the compound's potential in medical applications such as cancer treatment (Qin, Ding, Wang, Tan, Guo, & Sun, 2009).
Application in Organic Synthesis
- tert-Butyl derivatives are also significant in organic synthesis. A study on the regio-selective synthesis of novel 1-tert-butyl-4-nitro-1H-pyrrole-3-carboxylic acid used the bulky tert-butyl moiety to direct selective substitutions, demonstrating the compound's usefulness in creating specific organic structures (Nguyen, Schiksnis, & Michelotti, 2009).
Synthesis of Biologically Active Compounds
- Research on tert-butyl-4-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)piperidine-1-carboxylate, an important intermediate in biologically active compounds, such as crizotinib, further illustrates the compound's role in drug synthesis and development (Kong, Zhang, Xu, Zhou, Zheng, & Xu, 2016).
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 4-(5-nitro-1H-indol-3-yl)-3,6-dihydro-2H-pyridine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O4/c1-18(2,3)25-17(22)20-8-6-12(7-9-20)15-11-19-16-5-4-13(21(23)24)10-14(15)16/h4-6,10-11,19H,7-9H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RERYBXVNHMAABS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(=CC1)C2=CNC3=C2C=C(C=C3)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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